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Compound of Interest

4-Bromo-5-Ethoxy-2(5H)-
Compound Name:
Furanone

cat. No.: B1281372

Essential Safety and Handling Guide for 4-
Bromo-5-Ethoxy-2(5H)-Furanone

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-5-Ethoxy-2(5H)-Furanone (CAS No: 32978-38-4) in a laboratory setting.[1][2][3][4][5]
[6] Adherence to these procedures is critical for ensuring the safety of researchers, scientists,
and drug development professionals.

Hazard Summary and GHS Classification

4-Bromo-5-Ethoxy-2(5H)-Furanone is a chemical compound with the molecular formula
C6H7BrO3.[2][7] It is classified under the Globally Harmonized System (GHS) with the
following hazards:

H302: Harmful if swallowed (Acute toxicity, oral).[7]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]
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Hazard Classification Category Signal Word
Acute toxicity, oral 4 Warning
Skin corrosion/irritation 2 Warning
Serious eye damage/eye ]

o 2A Warning
irritation

Specific target organ toxicity,

single exposure; Respiratory 3 Warning

tract irritation

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and process is necessary to determine the

appropriate PPE.[8] The following table summarizes the minimum required PPE for handling 4-

Bromo-5-Ethoxy-2(5H)-Furanone.

Protection Type Specific Equipment

Standard

Tightly fitting safety goggles or
Eye and Face Protection gy ] g ¥ 9098
a face shield.[9]

EN 166 or ANSI Z87.1

Chemical-resistant gloves
Hand Protection (e.g., Nitrile, Neoprene, or
Butyl rubber).[10]

Check manufacturer's

breakthrough times.

) Laboratory coat or chemical-
Body Protection )
resistant coveralls.[8][11]

EN ISO 27065 for certified

workwear.

Use in a well-ventilated area or

) ) with a certified respirator (e.g.,
Respiratory Protection

Follow a respiratory protection

N95, half-face mask) if program.
ventilation is inadequate.[9][10]
Foot Protection Closed-toe shoes.[8] N/A

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following procedural steps is mandatory to minimize exposure and ensure
safe handling.

e Preparation:

o

Ensure a safety shower and eyewash station are accessible and functioning correctly.[12]

[¢]

Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

[e]

Don the appropriate PPE as specified in the table above.

e Handling:

o

Avoid direct contact with skin and eyes.[12]

[¢]

Do not breathe dust, fumes, or vapors.[12]

[¢]

Prevent the formation of dust and aerosols.[12]

[e]

Do not eat, drink, or smoke in the handling area.[12]

o

Keep the container tightly closed when not in use.
¢ In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[13]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. Seek medical advice if irritation
occurs.[12][13]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[13]
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o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[13]

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

¢ \Waste Collection:

o Collect excess 4-Bromo-5-Ethoxy-2(5H)-Furanone and any contaminated materials
(e.q., gloves, paper towels) in a designated, labeled, and sealed container.

o Do not mix with other waste streams unless compatibility is known.
» Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[13]

» Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

o Do not dispose of down the drain or in regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Bromo-5-Ethoxy-2(5H)-Furanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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